Cas no 1708251-29-9 ([4-Phenyl-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanol)

[4-Phenyl-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanol structure
1708251-29-9 structure
Product Name:[4-Phenyl-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanol
CAS No:1708251-29-9
MF:C15H13NOS
MW:255.334822416306
CID:5741137
PubChem ID:75466288
Update Time:2023-11-10

[4-Phenyl-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • BS-4697
    • (4-phenyl-3-pyrrol-1-ylthiophen-2-yl)methanol
    • [4-phenyl-3-(1H-pyrrol-1-yl)-2-thienyl]methanol
    • [4-phenyl-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanol
    • AKOS026674658
    • 1708251-29-9
    • (4-Phenyl-3-pyrrol-1-yl-thiophen-2-yl)-methanol
    • 2-Thiophenemethanol, 4-phenyl-3-(1H-pyrrol-1-yl)-
    • [4-Phenyl-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanol
    • Inchi: 1S/C15H13NOS/c17-10-14-15(16-8-4-5-9-16)13(11-18-14)12-6-2-1-3-7-12/h1-9,11,17H,10H2
    • InChI Key: MWJCKAIHMKJPNH-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)C(=C1CO)N1C=CC=C1

Computed Properties

  • Exact Mass: 255.07178521g/mol
  • Monoisotopic Mass: 255.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 53.4Ų

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